Cas no 2411200-90-1 (2-Chloro-N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-N-methylpropanamide)

• Product Name: 2-Chloro-N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-N-methylpropanamide
• CAS No: 2411200-90-1
• MF: C₁₄H₁₈ClNO₂
• MW: 267.751223087311
• CID: 5778427
• PubChem ID: 146086043
• Update Time: 2025-06-20

2-Chloro-N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-N-methylpropanamide
• 2-chloro-N-[(3,4-dihydro-1H-2-benzopyran-1-yl)methyl]-N-methylpropanamide
• Z1562135155
• EN300-7560417
• 2411200-90-1

• Inchi： 1S/C14H18ClNO2/c1-10(15)14(17)16(2)9-13-12-6-4-3-5-11(12)7-8-18-13/h3-6,10,13H,7-9H2,1-2H3
• InChI Key： BBSNLTVBNASCQW-UHFFFAOYSA-N
• SMILES： ClC(C)C(N(C)CC1C2C=CC=CC=2CCO1)=O

Computed Properties

• Exact Mass: 267.1026065g/mol
• Monoisotopic Mass: 267.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-Chloro-N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-N-methylpropanamide

Introduction to 2-Chloro-N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-N-methylpropanamide (CAS No. 2411200-90-1)

2-Chloro-N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-N-methylpropanamide, identified by its Chemical Abstracts Service (CAS) number 2411200-90-1, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a chloro substituent and an isochromen-1-ylmethyl moiety, has garnered attention due to its structural complexity and potential biological activity. The presence of a 3,4-dihydro-1H-isochromen scaffold suggests possible applications in the development of bioactive molecules, particularly those targeting neurological and inflammatory pathways.

The isochromen core is a well-known pharmacophore found in various bioactive natural products and synthetic drugs. Its derivatives have been explored for their anti-inflammatory, antioxidant, and neuroprotective properties. In particular, the 3,4-dihydro-1H-isochromen ring system is structurally related to the chromene family, which includes well-studied compounds such as bilirubin and its derivatives. The incorporation of a chloro group at the 2-position of the amide moiety introduces electrophilicity, making it a potential candidate for further functionalization or as an intermediate in drug synthesis.

The N-terminal amide functionality in 2-Chloro-N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-N-methylpropanamide provides a site for hydrogen bonding interactions, which are crucial for binding to biological targets. The N-methylpropanamide side chain adds further complexity to the molecule's pharmacokinetic profile, influencing solubility and metabolic stability. These features make it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for potential biological activity. Molecular docking studies have been employed to evaluate the binding affinity of this compound to various protein targets, including enzymes and receptors implicated in inflammatory diseases. Preliminary results suggest that derivatives of this molecule may exhibit inhibitory activity against key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the inflammatory response.

In addition to its potential anti-inflammatory properties, the structural motif of 2-Chloro-N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-N-methylpropanamide has been investigated for its ability to cross the blood-brain barrier (BBB). The isochromen scaffold is known to possess favorable pharmacokinetic properties that facilitate penetration into neural tissues. This characteristic makes it a promising candidate for treating central nervous system (CNS) disorders. Further research is ongoing to explore its efficacy in models of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of this compound involves multi-step organic transformations, including chlorination and amide bond formation. Advanced synthetic methodologies have been employed to optimize yield and purity. For instance, palladium-catalyzed cross-coupling reactions have been utilized to construct the isochromen core efficiently. These synthetic approaches not only enhance scalability but also allow for easy modification of the molecular framework to tailor specific biological activities.

One notable application of derivatives related to 2-Chloro-N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-N-methylpropanamide is in the development of photoactive compounds. The chromene ring system absorbs UV light and can be used to design photosensitizers for photodynamic therapy (PDT). PDT is an emerging treatment modality that utilizes light activation of photosensitizers to generate reactive oxygen species (ROS), leading to targeted cell destruction. The structural features of this compound make it a viable candidate for designing novel photosensitizers with improved efficacy and reduced side effects.

The compound's potential extends beyond pharmaceutical applications; it has also been explored in materials science due to its ability to form coordination complexes with metal ions. These metal complexes exhibit unique optical and electronic properties, making them useful in luminescent materials and sensors. For example, complexes formed with transition metals such as ruthenium or platinum have shown promise in dye-sensitized solar cells (DSSCs) and catalytic systems.

Regulatory considerations play a crucial role in the development and commercialization of such compounds. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet stringent quality standards before being used in preclinical or clinical studies. Additionally, adherence to guidelines set forth by regulatory agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA) is essential for ensuring safety and efficacy.

The future direction of research on 2-Chloro-N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-N-methylpropanamide includes exploring its mechanism of action at a molecular level through spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies will provide insights into how the compound interacts with biological targets at an atomic resolution, aiding in rational drug design.

In conclusion,2-Chloro-N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-N-methylpropanamide (CAS No. 2411200-90-1) represents a structurally intriguing molecule with diverse potential applications across pharmaceuticals and materials science. Its unique scaffold combines favorable pharmacokinetic properties with opportunities for functionalization through advanced synthetic methods. Continued research into its biological activity will likely uncover novel therapeutic interventions while also expanding its utility in other scientific domains.